Cas no 89655-71-0 (2-(2,6-dichlorophenyl)propan-1-amine)

• Product Name: 2-(2,6-dichlorophenyl)propan-1-amine
• CAS No: 89655-71-0
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• CID: 4664253
• Update Time: 2025-06-15

2-(2,6-dichlorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichlorophenyl)propan-1-amine
• Benzeneethanamine, 2,6-dichloro-β-methyl-

• Inchi： 1S/C9H11Cl2N/c1-6(5-12)9-7(10)3-2-4-8(9)11/h2-4,6H,5,12H2,1H3
• InChI Key： RTJCYJHRXNHNCB-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1Cl)Cl)(C)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-(2,6-dichlorophenyl)propan-1-amine

Comprehensive Overview of 2-(2,6-Dichlorophenyl)propan-1-amine (CAS No. 89655-71-0): Properties, Applications, and Industry Insights

2-(2,6-Dichlorophenyl)propan-1-amine (CAS No. 89655-71-0) is a specialized organic compound with a molecular structure featuring a dichlorophenyl group attached to a propylamine backbone. This unique configuration grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The compound's chlorinated aromatic ring and primary amine functionality contribute to its reactivity, enabling its use as a key intermediate in synthesizing more complex molecules. Researchers often explore its potential in designing bioactive compounds due to its structural versatility.

In recent years, the demand for high-purity 2-(2,6-dichlorophenyl)propan-1-amine has surged, driven by advancements in drug discovery and crop protection formulations. A trending topic in scientific forums revolves around its role in green chemistry applications, where its derivatization pathways are optimized to reduce environmental impact. Analytical techniques like HPLC and GC-MS are frequently employed to characterize this compound, addressing common user queries about its stability under various pH conditions and compatibility with other reagents.

The synthesis of CAS 89655-71-0 typically involves multi-step organic reactions, including Friedel-Crafts alkylation followed by reductive amination. Industry professionals frequently search for scalable synthesis protocols and cost-effective purification methods, reflecting the compound's growing commercial relevance. Notably, its crystalline form exhibits excellent shelf-life, a feature often highlighted in patent literature for storage optimization.

From an SEO perspective, users actively seek information on 2-(2,6-dichlorophenyl)propan-1-amine suppliers, technical datasheets, and safety handling guidelines. The compound's solubility profile (particularly in polar aprotic solvents) and melting point range are among the top-ranking search terms. Recent publications also emphasize its potential in catalysis, aligning with the broader interest in sustainable chemical processes.

Quality control standards for 89655-71-0 require rigorous impurity profiling, a topic extensively discussed in pharmaceutical compliance circles. Analytical challenges such as isomeric separation and residual solvent analysis frequently appear in technical queries. The compound's spectroscopic fingerprints (IR, NMR) are well-documented, aiding in its identification across supply chains.

Emerging applications of this amine derivative include its use in material science, particularly for modifying polymer surfaces. This intersects with the current hype around smart materials and functional coatings. Discussions in research communities often focus on its structure-activity relationships when incorporated into hybrid organic-inorganic systems.

Environmental fate studies of 2-(2,6-dichlorophenyl)propan-1-amine have gained traction, addressing concerns about biodegradation pathways and ecotoxicological profiles. Regulatory bodies increasingly request data on its partition coefficients (log P) and photostability, reflecting stricter chemical safety assessments worldwide.

The global market for CAS 89655-71-0 shows regional variations, with custom synthesis services and contract manufacturing options becoming popular search terms. Intellectual property landscapes reveal strategic patent filings around its derivative compounds, particularly in heterocyclic chemistry applications.